Cas no 2679933-42-5 (rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid
• CAS No: 2679933-42-5
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5645741
• PubChem ID: 165910832
• Update Time: 2025-08-05

rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679933-42-5
• rac-(3R,4R)-3-amino-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-4-carboxylic acid
• EN300-28275125
• rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

• Inchi： 1S/C10H16N2O4/c1-2-5-16-10(15)12-4-3-7(9(13)14)8(11)6-12/h2,7-8H,1,3-6,11H2,(H,13,14)/t7-,8+/m0/s1
• InChI Key： PSRNYPXCAGDERD-JGVFFNPUSA-N
• SMILES： OC([C@H]1CCN(C(=O)OCC=C)C[C@H]1N)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid

Introduction to Rac-(3R,4R)-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic Acid (CAS No. 2679933-42-5)

Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid, CAS No. 2679933-42-5) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and drug candidates. Its unique structural features, characterized by a piperidine core and functional groups such as amino and ester moieties, make it a versatile intermediate in organic synthesis.

The significance of this compound lies in its role as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) has been explored in several research studies for its potential to serve as a precursor in the synthesis of drugs that modulate enzyme activity and cellular signaling. Its stereochemistry, particularly the 3R,4R configuration, is crucial for ensuring the biological activity and efficacy of the final drug product.

One of the most compelling aspects of this compound is its utility in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has been a successful strategy in the treatment of diseases such as cancer, HIV, and hepatitis C. Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) has been investigated as a key intermediate in the synthesis of protease inhibitors due to its ability to chelate metal ions and disrupt enzyme-substrate interactions.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. These improvements have not only reduced costs but also enhanced the purity of Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid), making it more accessible for use in pharmaceutical applications. The development of novel synthetic routes has also opened up new possibilities for modifying its structure to create derivatives with enhanced biological activity.

The compound's structural motif has also been explored in the context of drug design for neurological disorders. Piperidine derivatives are known to interact with various neurotransmitter receptors, making them promising candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) has been studied for its potential to modulate these receptors by acting as a partial agonist or antagonist.

In addition to its therapeutic applications, Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) has found utility in research related to chemical biology and drug discovery. Its unique structure allows researchers to investigate fundamental questions about enzyme mechanisms and substrate recognition. By studying how this compound interacts with various enzymes and receptors, scientists can gain insights into the molecular basis of biological processes and develop more effective drugs.

The growing body of research on Rac-(3R,4R-3-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-4-carboxylic acid) underscores its importance as a versatile intermediate in pharmaceutical chemistry. As synthetic methods continue to improve and new applications are discovered, this compound is likely to play an even greater role in the development of innovative therapeutic agents. The future prospects for this molecule are promising, with ongoing studies exploring its potential in treating a wide range of diseases and disorders.